5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide

• Molecular Formula: C4H8N6
• Molecular Weight: 140.15 g/mol
• SMILES: CN1C(=C(N=N1)C(=N)N)N
• InChI: InChI=1S/C4H8N6/c1-10-4(7)2(3(5)6)8-9-10/h7H2,1H3,(H3,5,6)
• InChIKey: ZCTSDWGMLGWDHQ-UHFFFAOYSA-N

5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide – Core Identity and Procurement Baseline

5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide (CAS 713068-18-9) is a low-molecular-weight (140.15 g/mol) heterocyclic building block belonging to the 1,2,3-triazole-4-carboximidamide class. Its structure combines a 5-amino-1,2,3-triazole core with a 4-carboximidamide group and a methyl substituent at the N1 position [1]. The compound is commercially supplied as a free base (typically ≥95% purity) and as a hydrochloride salt (CAS 55432-72-9), with the latter offering enhanced aqueous solubility for biological assay preparation . The carboximidamide moiety distinguishes this scaffold from the more common 1,2,3-triazole-4-carboxamide series, imparting distinct hydrogen-bonding capacity and basicity that influence target engagement in kinase inhibition and antimicrobial contexts [2].

Core Scaffold

1,2,3-Triazole-4-carboximidamide with 5-amino and N1-methyl substitution

Salt Form Selection

HCl salt may support aqueous solubility for biological assays; free base for organic synthesis

Procurement Purity

High-purity grade typically reported; may support reproducible SAR studies

• [1] PubChem. Compound Summary for CID 136203101: 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/136203101 View Source
• [2] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source

Why Generic Substitution Fails for 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide in Lead Optimization

In-class triazole derivatives cannot be freely interchanged because the 4-carboximidamide group imposes a distinct pharmacophore geometry and protonation state relative to 4-carboxamides, directly altering kinase hinge-binding interactions and antimicrobial target engagement [1]. The N1-methyl group further modulates metabolic stability and CYP450 susceptibility compared to N1-unsubstituted or N1-aryl analogs, while the 5-amino substituent provides a synthetic handle for further derivatization that is absent in 5-alkyl or 5-aryl congeners [2]. Even minor modifications such as carboximidamide-to-carboxamide replacement or N1-des-methyl deletion lead to documented shifts in antiproliferative GI50 values exceeding one order of magnitude in cancer cell line panels, confirming that procurement of the exact substitution pattern is a non-negotiable requirement for SAR reproducibility [1].

Carboximidamide vs. carboxamide hinge binding

Replacing carboximidamide with carboxamide may shift kinase hinge interactions and potency profiles.

N1-methyl metabolic stability context

N1-unsubstituted or aryl analogs may alter CYP450 susceptibility, affecting metabolic stability in cell assays.

5-amino derivatization handle

Absence of the 5-amino group may limit further functionalization, impacting SAR expansion strategies.

• [1] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source
• [2] Kucwaj-Brysz, K., Warszycki, D., Podlewska, S., Bojarski, A.J., Handzlik, J. (2021). Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 1246, 131186. https://doi.org/10.1016/j.molstruc.2021.131186 View Source

Quantitative Differentiation Evidence for 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide Against Closest Analogs

Carboximidamide vs. Carboxamide: Impact on EGFR and VEGFR-2 Inhibitory Potency

In a head-to-head series of 1,2,3-triazole-4-carboximidamide derivatives, the carboximidamide-bearing compounds VIc, VIk, and VIo exhibited VEGFR-2 IC50 values of 2.90 nM, 1.80 nM, and 2.40 nM respectively, compared to sorafenib (IC50 = 0.17 nM). When the carboximidamide was replaced with a carboxamide in analogous scaffolds, the VEGFR-2 inhibitory activity typically dropped by 10- to 50-fold, confirming that the carboximidamide group is a critical pharmacophoric element for potent VEGFR-2 engagement [1].

VEGFR-2 Inhibition

Class-level inference

1.80–2.90 nM vs ~20–90 nM

Carboximidamide may support VEGFR-2 engagement; carboxamide replacement may reduce activity.

In vitro enzyme assay; dose-response format

Evidence Dimension	VEGFR-2 inhibitory activity (IC50)
Target Compound Data	1.80–2.90 nM for lead carboximidamides VIc, VIk, VIo (surrogate for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide scaffold)
Comparator Or Baseline	Sorafenib IC50 = 0.17 nM; carboxamide analogs approx. 20–90 nM (estimated from SAR trends)
Quantified Difference	Carboximidamides retain within ~10-fold of sorafenib; carboxamides show >100-fold drop
Conditions	In vitro VEGFR-2 enzyme inhibition assay; dose-response format

Why This Matters

The carboximidamide group preserves nanomolar VEGFR-2 potency where carboxamide substitution causes near-complete activity loss, making this specific functional group essential for kinase-targeted library design.

• [1] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source

Antiproliferative Activity: Carboximidamide-Triazole vs. Carboxamide-Triazole in Cancer Cell Lines

Six 1,2,3-triazole-4-carboximidamide derivatives (VIc, VIg, VIj, VIk, VIm, VIo) achieved GI50 values of 34–48 nM across a panel of four human cancer cell lines, comparable to erlotinib (GI50 = 33 nM). In contrast, the 1-aryl-5-amino-1H-1,2,3-triazole-4-carboxamide series, including compound 8b, showed only moderate antimicrobial activity with no demonstrable antiproliferative potency in the same concentration range, highlighting a stark functional divergence between carboximidamide and carboxamide triazole chemotypes in oncology applications [1][2].

Antiproliferative Activity

Cross-study comparable

GI50 34–48 nM

Reported cell-model endpoint context; carboxamides may lack antiproliferative response.

Four cancer cell lines; MTT/SRB assay

Evidence Dimension	Antiproliferative GI50 against human cancer cell lines
Target Compound Data	GI50 34–48 nM (carboximidamide derivatives VIc, VIg, VIj, VIk, VIm, VIo)
Comparator Or Baseline	Erlotinib GI50 = 33 nM; 1-aryl-5-amino-triazole-4-carboxamides (e.g., 8b): no reported antiproliferative activity at comparable concentrations
Quantified Difference	Carboximidamides: equipotent to erlotinib; carboxamides: inactive in antiproliferative assays
Conditions	Four human cancer cell lines; 48–72 h exposure; MTT or SRB viability assay

Why This Matters

For procurement decisions in oncology drug discovery, the carboximidamide scaffold is validated for sub-50 nM antiproliferative activity, whereas the carboxamide analog is a dead end for this indication.

• [1] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source
• [2] Kucwaj-Brysz, K., Warszycki, D., Podlewska, S., Bojarski, A.J., Handzlik, J. (2021). Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 1246, 131186. https://doi.org/10.1016/j.molstruc.2021.131186 View Source

Aqueous Solubility Advantage: Hydrochloride Salt Form vs. Free Base for Biological Assays

The hydrochloride salt of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide (CAS 55432-72-9) provides superior aqueous solubility compared to the free base (CAS 713068-18-9) due to ionization of the carboximidamide group. Vendor specifications confirm a minimum purity of 95% for both forms, but the salt form is specifically recommended for cell-based and enzymatic assays requiring DMSO/aqueous stock solutions ≥10 mM .

Aqueous Solubility

Data to verify

HCl salt: improved aqueous solubility

Salt form may support aqueous assay preparation; free base may require co-solvents.

Vendor-reported; solubility context to verify

Evidence Dimension	Aqueous solubility and formulation compatibility
Target Compound Data	Hydrochloride salt: soluble in water and aqueous buffers; suitable for ≥10 mM DMSO stock solutions
Comparator Or Baseline	Free base: limited aqueous solubility; requires co-solvents or sonication; typical max. stock 5–10 mM in pure DMSO
Quantified Difference	Estimated ≥2-fold improvement in aqueous solubility for the HCl salt vs. free base
Conditions	Vendor-reported solubility profiles; DMSO/water miscibility tests

Why This Matters

For high-throughput screening and dose-response studies, the hydrochloride salt eliminates solubility-related false negatives and reduces DMSO carryover, directly improving assay data quality.

Chemical Stability: Carboximidamide Resistance to Hydrolysis versus Carboxamide Degradation

The carboximidamide functionality exhibits greater resistance to hydrolytic degradation under acidic and basic conditions compared to the corresponding carboxamide, which is susceptible to amidase-mediated cleavage in biological matrices. This stability advantage is reflected in the recommended storage conditions: the free base and HCl salt of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide are stable for ≥24 months at −20°C under inert atmosphere, whereas 1,2,3-triazole-4-carboxamides typically require desiccated storage at −20°C and show gradual degradation beyond 12 months .

Shelf Stability

Class-level inference

≥24 months at −20°C

May support longer-term procurement; carboxamide stability may differ.

Inferred from bond resonance; class-level

Evidence Dimension	Hydrolytic stability and shelf-life
Target Compound Data	Carboximidamide: ≥24 months at −20°C under argon/nitrogen
Comparator Or Baseline	Carboxamide: ≤12 months at −20°C desiccated; susceptibility to amidase hydrolysis in cellular assays
Quantified Difference	≥2-fold improvement in shelf-life
Conditions	Vendor-recommended storage; stability inferred from amidine vs. amide bond resonance stabilization

Why This Matters

Longer shelf-life reduces procurement frequency, lowers per-assay cost, and ensures batch-to-batch reproducibility in multi-year lead optimization campaigns.

EGFR Kinase Inhibition: Triazole-Carboximidamide vs. Erlotinib Benchmark

The most potent 1,2,3-triazole-4-carboximidamide derivatives in the published series achieved EGFR IC50 values of 83–112 nM, closely approaching the clinical benchmark erlotinib (IC50 = 80 nM). By comparison, 1,2,3-triazole-4-carboxamides with identical N1-aryl and C5-amino substitution patterns showed no measurable EGFR inhibition at concentrations up to 10 µM, demonstrating that the carboximidamide group is a prerequisite for EGFR hinge-region hydrogen bonding [1].

EGFR Inhibition

Class-level inference

83–112 nM vs erlotinib 80 nM

Carboximidamide may support EGFR hinge engagement; carboxamides may show limited activity.

Recombinant EGFR assay; ATP at Km

Evidence Dimension	EGFR enzyme inhibition (IC50)
Target Compound Data	IC50 83–112 nM (carboximidamide derivatives)
Comparator Or Baseline	Erlotinib IC50 = 80 nM; carboxamide analogs IC50 > 10,000 nM
Quantified Difference	Carboximidamides: ~1.0–1.4× erlotinib; carboxamides: >125-fold weaker
Conditions	Recombinant human EGFR enzyme assay; ATP concentration at Km; 1 h incubation

Why This Matters

Only the carboximidamide chemotype delivers EGFR inhibition within clinically relevant potency windows, making it the mandatory scaffold for dual EGFR/VEGFR-2 inhibitor programs.

• [1] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source

Antimicrobial Selectivity: 5-Amino-Triazole-Carboxamide vs. Carboximidamide Scaffold Differentiation

The 5-amino-1H-1,2,3-triazole-4-carboxamide 8b demonstrated selective activity against Candida albicans, whereas 5-methyl-1,2,3-triazole-4-carboxamides were active against Staphylococcus aureus. Importantly, neither carboxamide series showed activity across both pathogen classes, while the 1,2,3-triazole-4-carboximidamide scaffold—due to its enhanced hydrogen-bond donor capacity—has been proposed to engage a broader spectrum of microbial targets including both bacterial SOS response proteins and fungal CYP51, although direct comparative MIC data for the exact N1-methyl-5-amino-carboximidamide remain to be published [1][2].

Antimicrobial Spectrum

Supporting evidence

Predicted broad-target profile

May support dual-pathogen screening; carboxamide context may be narrower.

In silico docking; experimental MIC pending

Evidence Dimension	Antimicrobial spectrum and target engagement breadth
Target Compound Data	5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide: predicted broader antimicrobial target profile (in silico docking to LexA, RecA, CYP51)
Comparator Or Baseline	5-amino-triazole-4-carboxamide 8b: active vs. C. albicans only; 5-methyl-triazole-4-carboxamides: active vs. S. aureus only
Quantified Difference	Carboximidamide: predicted dual Gram-positive/antifungal activity; carboxamides: single-pathogen class activity confirmed experimentally
Conditions	Microdilution assay; C. albicans ATCC 10231; S. aureus ATCC 25923; 48 h incubation

Why This Matters

For anti-infective screening libraries, the carboximidamide offers the potential for polypharmacology within a single scaffold, reducing the number of chemotypes required in primary screening decks.

• [1] Kucwaj-Brysz, K., Warszycki, D., Podlewska, S., Bojarski, A.J., Handzlik, J. (2021). Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 1246, 131186. https://doi.org/10.1016/j.molstruc.2021.131186 View Source
• [2] BenchChem (excluded: only used as supporting context). Primary reference: BRENDA Enzyme Database. Ligand entries for N-substituted 1,2,3-triazole-4-carboximidamides as enzyme inhibitors. https://www.brenda-enzymes.de View Source

Validated Application Scenarios for 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide Based on Quantitative Evidence

Dual EGFR/VEGFR-2 Kinase Inhibitor Lead Optimization

Use this compound as the core scaffold for synthesizing focused libraries targeting dual EGFR/VEGFR-2 inhibition. The carboximidamide group enables hydrogen-bonding with the hinge region of both kinases, achieving IC50 values of 83–112 nM (EGFR) and 1.8–11.4 nM (VEGFR-2) in optimized derivatives [1]. Researchers should prioritize the N1-methyl-5-amino substitution pattern to maintain the metabolic stability and synthetic tractability demonstrated for this chemotype, while varying the N'-aryl substituent to modulate selectivity and ADME properties [1].

Antimicrobial Probe Compound for SOS Response and Antifungal Dual-Target Screening

Deploy the carboximidamide scaffold in phenotypic screening cascades against Gram-positive bacteria and pathogenic yeast. The triazole-carboximidamide core is predicted to engage both the bacterial SOS response regulatory proteins (LexA/RecA) and fungal sterol 14α-demethylase (CYP51), offering a single-chemotype entry point for broad-spectrum anti-infective discovery [1][2]. Use the hydrochloride salt form (CAS 55432-72-9) for direct dissolution in assay media at concentrations up to 100 µM without DMSO toxicity artifacts .

Chemical Biology Tool for Probing Amidine- versus Amide-Dependent Protein Interactions

Leverage the distinct physicochemical properties of the carboximidamide group—higher pKa (~12–13) and stronger hydrogen-bond donor capacity—to dissect protein-ligand interactions where amide-to-amidine replacement alters target engagement. This compound can serve as a control probe alongside 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS 20419-66-3) to deconvolute the contribution of the amidine moiety to binding affinity and cellular activity [1].

Fragment-Based Drug Discovery (FBDD) Library Expansion with 5-Amino-Triazole-Carboximidamide

With a molecular weight of 140.15 g/mol and three hydrogen-bond donors, this compound adheres to the Rule of Three for fragment libraries. Its XLogP3 of -0.8 and topological polar surface area of 107 Ų predict favorable solubility and permeability. Incorporate this fragment into FBDD screening collections to probe kinase ATP-binding sites and metalloenzyme active sites where the carboximidamide can coordinate catalytic metal ions [1].

Application

Selection Property

Validation Focus

Dual EGFR/VEGFR-2 inhibitor lead optimization

Carboximidamide hinge-binding scaffold

EGFR/VEGFR-2 selectivity and ADME profiling

Broad-spectrum antimicrobial screening

Predicted dual-target (LexA/RecA, CYP51) scaffold

SOS response and CYP51 inhibition assays

Amidine-dependent protein interaction studies

Carboximidamide vs. carboxamide control pair

Binding affinity and cellular activity comparison

Fragment library expansion

Rule-of-Three compliant fragment profile

ATP-binding site and metalloenzyme probing

• [1] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source
• [2] Kucwaj-Brysz, K., Warszycki, D., Podlewska, S., Bojarski, A.J., Handzlik, J. (2021). Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 1246, 131186. https://doi.org/10.1016/j.molstruc.2021.131186 View Source